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Compound of Interest

Compound Name: 4-(phenylethynyl)aniline

Cat. No.: B184157 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides critical safety protocols, operational

guidance, and disposal plans for 4-(phenylethynyl)aniline (CAS No. 1849-25-8), a compound

utilized in various research and development applications. Adherence to these guidelines is

essential for maintaining a safe laboratory environment and mitigating potential risks.

Hazard Identification and Classification
4-(phenylethynyl)aniline is classified as a hazardous substance. The primary hazards are

summarized in the table below.
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Hazard Class Hazard Statement Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
GHS07 Warning

Skin Irritation

(Category 2)

H315: Causes skin

irritation
GHS07 Warning

Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
GHS07 Warning

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation
GHS07 Warning

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,

P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405,

P501.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the required PPE for handling 4-(phenylethynyl)aniline.[3][4]
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation of dust

or vapors.

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield

provides broader protection,

especially when handling

larger quantities.

Hand Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[5]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside a fume hood or if

engineering controls are

insufficient. The type of

respirator will depend on the

specific conditions.[3]

Experimental Protocol: Safe Handling of 4-
(phenylethynyl)aniline
This step-by-step guide details the safe handling of 4-(phenylethynyl)aniline from receipt to

disposal.

1. Pre-Handling Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.[6]
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Information Review: Review the Safety Data Sheet (SDS) for 4-(phenylethynyl)aniline.[7]

Emergency Equipment: Ensure a safety shower, eyewash station, and fire extinguisher are

readily accessible.[4]

Spill Kit: Have a spill kit rated for solid and organic chemicals readily available.

2. Handling the Compound

Work Area: All handling of 4-(phenylethynyl)aniline solid and its solutions must be

conducted within a certified chemical fume hood.[4]

Donning PPE: Put on all required PPE as outlined in the table above before entering the

handling area.[4]

Weighing: When weighing the solid compound, use a balance inside the fume hood or in a

ventilated balance enclosure to avoid inhalation of fine particles.

Dissolving: When preparing solutions, add the solid 4-(phenylethynyl)aniline to the solvent

slowly to prevent splashing.

Reactions: Set up chemical reactions securely within the fume hood, ensuring all glassware

is properly clamped and supported.

3. Post-Handling Procedures

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.[4]

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of

disposable items in the appropriate waste stream.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[1]

Storage and Disposal Plans
Storage:
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Store 4-(phenylethynyl)aniline in a tightly sealed, light-resistant container.[8]

Keep in a dark place, under an inert atmosphere (e.g., nitrogen or argon), and at room

temperature.[9]

Store away from incompatible materials such as strong oxidizing agents.

Disposal:

Waste Collection: Collect all waste containing 4-(phenylethynyl)aniline, including

contaminated consumables (e.g., gloves, paper towels), in a dedicated, clearly labeled, and

sealed hazardous waste container.

Waste Disposal: Dispose of the hazardous waste through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.[2] Do not

dispose of 4-(phenylethynyl)aniline down the drain.[10]

Visual Workflow Guides
The following diagrams illustrate the key workflows for safely handling 4-
(phenylethynyl)aniline.
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Start: Handling 4-(phenylethynyl)aniline

Work in a Chemical Fume Hood

Wear Chemical Splash Goggles & Face Shield

Wear Chemical-Resistant Gloves (Double-Gloved)

Wear a Flame-Resistant Lab Coat

Wear Closed-Toe, Chemical-Resistant Shoes

Is work outside a fume hood?

Wear NIOSH-Approved Respirator

Yes

End: Proceed with Experiment

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling 4-(phenylethynyl)aniline.
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Start: Experiment with 4-(phenylethynyl)aniline

Pre-Handling Preparation (Risk Assessment, SDS Review)

Handling in Fume Hood (Weighing, Dissolving, Reaction)

Post-Handling Procedures (Decontamination, PPE Removal)

Store unused material in a dark, inert atmosphere, at room temperature

Collect all waste in a labeled, sealed container

End: Experiment Complete

Dispose of waste through EHS office

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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